Cas no 57723-01-0 (Thiourea,N-phenyl-N'-[2-(1-pyrrolidinyl)ethyl]-)

• Product name: Thiourea,N-phenyl-N'-[2-(1-pyrrolidinyl)ethyl]-
• CAS No: 57723-01-0
• MF: C₁₃H₁₉N₃S
• MW: 249.37506
• CID: 381347
• PubChem ID: 4263802

Thiourea,N-phenyl-N'-[2-(1-pyrrolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-phenyl-N'-[2-(1-pyrrolidinyl)ethyl]-
• 1-phenyl-3-(2-pyrrolidin-1-ylethyl)thiourea
• 1-phenyl-3-(2-pyrrolidin-1-yl-ethyl)-thiourea
• AC1N6PMR
• N-Phenyl-N'-(2-pyrrolidino-aethyl)-thioharnstoff
• N-phenyl-N'-(2-pyrrolidino-ethyl)-thiourea
• NSC204785
• DTXSID20401373
• N-Phenyl-N'-[2-(pyrrolidin-1-yl)ethyl]thiourea
• 57723-01-0
• NSC-204785

• Inchi： InChI=1S/C13H19N3S/c17-13(15-12-6-2-1-3-7-12)14-8-11-16-9-4-5-10-16/h1-3,6-7H,4-5,8-11H2,(H2,14,15,17)
• InChI Key： CESFFQNRZCJBFX-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CCNC(=S)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 249.13017
• Monoisotopic Mass: 249.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.179
• Boiling Point: 370.9°C at 760 mmHg
• Flash Point: 178.1°C
• Refractive Index: 1.638
• PSA: 27.3
• LogP: 2.47060